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Compound of Interest

Compound Name: 2-Cyano-4'-methylbiphenyl

Cat. No.: B041195 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-Cyano-4'-methylbiphenyl, a crucial intermediate in the synthesis of various

pharmaceutical compounds. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Physicochemical Data
The fundamental molecular properties of 2-Cyano-4'-methylbiphenyl are summarized below.

This data is essential for stoichiometric calculations, analytical characterization, and process

development.

Parameter Value

Molecular Formula C₁₄H₁₁N[1][2][3][4]

Molecular Weight 193.25 g/mol [3][4] or 193.24 g/mol [1][2][5]

IUPAC Name 4'-methyl-[1,1'-biphenyl]-2-carbonitrile[6]

Synonyms 4'-Methyl-2-biphenylcarbonitrile, OTBN[2]

CAS Number 114772-53-1[1][2]
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Detailed experimental protocols for the synthesis, purification, and analysis of 2-Cyano-4'-
methylbiphenyl are typically proprietary to manufacturing entities or are documented in

specific patent literature. As such, standardized, publicly available experimental methodologies

are not readily found in general scientific databases. Researchers are advised to consult

specialized chemical synthesis journals and patent databases for specific procedural

information.

Logical Relationship of Compound Identifiers
The following diagram illustrates the hierarchical relationship between the common name of the

compound and its fundamental molecular identifiers.

2-Cyano-4'-methylbiphenyl

Molecular Formula
C₁₄H₁₁N

Molecular Weight
193.24 / 193.25 g/mol

Click to download full resolution via product page

Core molecular properties of 2-Cyano-4'-methylbiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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